Cas no 88353-28-0 (Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]-)

• Product name: Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]-
• CAS No: 88353-28-0
• MF: C₁₆H₉N₃O₄
• MW: 307.26036
• CID: 635782
• PubChem ID: 13113294

Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(3-nitro-2-oxo-2H-1-benzopyran-4-yl)amino]-
• 4-[(3-nitro-2-oxochromen-4-yl)amino]benzonitrile
• 4-[(3-Nitro-2-oxo-2H-1-benzopyran-4-yl)amino]benzonitrile
• DTXSID00518776
• 88353-28-0

• Inchi： InChI=1S/C16H9N3O4/c17-9-10-5-7-11(8-6-10)18-14-12-3-1-2-4-13(12)23-16(20)15(14)19(21)22/h1-8,18H
• InChI Key： PFBVKIHSWDVSEV-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=C(C(=O)O2)[N+](=O)[O-])NC3=CC=C(C=C3)C#N

Computed Properties

• Exact Mass: 307.05930578g/mol
• Monoisotopic Mass: 307.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų